Cas no 409112-25-0 (quinoline-6-carboximidamide)

• Product Name: quinoline-6-carboximidamide
• CAS No: 409112-25-0
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 4736669
• PubChem ID: 57269518
• Update Time: 2025-07-21

quinoline-6-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarboximidamide
• quinoline-6-carboximidamide

• Inchi： 1S/C10H9N3/c11-10(12)8-3-4-9-7(6-8)2-1-5-13-9/h1-6H,(H3,11,12)
• InChI Key： CUBFHXQSPKNSTK-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C(N)=N)=CC=2)C=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on quinoline-6-carboximidamide

Comprehensive Overview of Quinoline-6-carboximidamide (CAS No. 409112-25-0): Properties, Applications, and Research Insights

Quinoline-6-carboximidamide (CAS No. 409112-25-0) is a specialized organic compound belonging to the quinoline derivative family, renowned for its unique structural and functional properties. This compound, characterized by the presence of a carboximidamide group at the 6-position of the quinoline ring, has garnered significant attention in pharmaceutical and material science research. Its molecular formula, C₁₀H₉N₃, and precise structural configuration make it a valuable intermediate for synthesizing bioactive molecules and advanced materials.

In recent years, the demand for quinoline-based compounds has surged due to their versatility in drug discovery, particularly in targeting infectious diseases and metabolic disorders. Researchers frequently explore Quinoline-6-carboximidamide as a precursor for developing novel antimicrobial agents and enzyme inhibitors. Its mechanism of action often involves interaction with biological targets such as kinases or G-protein-coupled receptors, making it a hotspot in medicinal chemistry studies. Additionally, its potential applications in catalysis and organic electronics are under investigation, aligning with the growing interest in sustainable chemical processes.

The synthesis of Quinoline-6-carboximidamide typically involves multi-step organic reactions, including cyclization and functional group transformation. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to enhance yield and purity, addressing the challenges of traditional methods. Analytical characterization via NMR spectroscopy, mass spectrometry, and HPLC ensures precise quality control, which is critical for industrial and academic applications.

From an SEO perspective, users often search for terms like "quinoline derivatives uses," "CAS 409112-25-0 supplier," or "quinoline-6-carboximidamide synthesis," reflecting the compound's relevance in commercial and research domains. Environmental concerns and green chemistry trends have also driven queries about eco-friendly synthesis routes for such compounds. Furthermore, the rise of AI-driven drug discovery has increased interest in computational modeling of quinoline analogs, positioning this compound as a candidate for virtual screening studies.

In conclusion, Quinoline-6-carboximidamide (CAS No. 409112-25-0) exemplifies the intersection of innovation and practicality in modern chemistry. Its diverse applications, coupled with evolving synthetic methodologies, underscore its importance in addressing global health and technological challenges. Future research may unlock further potential in personalized medicine and smart materials, solidifying its role in next-generation scientific advancements.